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Get Quote

The table below summarizes the core identifying information and physical chemical properties of H-Trp-

Phe-Tyr-Ser(PO3H2)-Pro-Arg-pNA as reported by multiple chemical suppliers.

Property Details

CAS Number 202739-41-1 [1] [2] [3]

Molecular Formula C49H59N12O13P (base compound) [2] [4]

Molecular Weight 1055.04 g/mol (base compound) [2] [4]

Other Form Trifluoroacetate salt: C49H59N12O13P·C2HF3O2 (MW: 1169.06 g/mol) [1]

Sequence (Short) WFY{pSer}-SPR-pNA [2]

Purity & Documentation Available from suppliers (e.g., Certificate of Analysis) [2] [4]

Biological Function and Research Applications

This compound is scientifically recognized as a chromogenic substrate for the enzyme Pin1 (Peptidyl-

prolyl cis-trans isomerase NIMA-interacting 1) [2] [4]. Pin1 is a key regulatory enzyme that isomerizes

phospho-Serine/Threonine-Proline bonds in its target proteins, a reaction crucial for regulating their activity

and stability [5].
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The primary research applications, as highlighted by suppliers and the scientific literature, include:

Enzyme Activity Assays: It is widely used as a substrate in assays to study Pin1 enzyme kinetics
and mechanisms [1] [5].

Drug Discovery: Its unique structure makes it valuable for designing peptide-based therapeutics,
particularly for targeting specific biological pathways involved in diseases [1].

Neuroscience Research: It aids in studying neurotransmitter interactions and the development of
potential treatments for neurological disorders [1].

Inflammation and Immunology Research: Scientific studies use this substrate to measure Pin1
activity in contexts like priming of the NADPH oxidase in neutrophils, which is important for

understanding inflammatory diseases [5] [6].

Pin1 Enzymatic Assay Protocol

The following experimental methodology is adapted from a peer-reviewed research paper that used H-Trp-

Phe-Tyr-Ser(PO3H2)-Pro-Arg-pNA to measure Pin1 activity [5].

The diagram below illustrates the core principle of the Pin1 activity assay using this chromogenic substrate:

Chromogenic Substrate
H-Trp-Phe-Tyr-Ser(PO3H2)-Pro-Arg-pNA

Cleaved Product
Releases pNA

 Pin1 Catalysis
(Isomerization)

Pin1 Enzyme

 Facilitates

Spectrophotometric
Measurement

(410 nm)

 Color Development

Click to download full resolution via product page

Pin1 cleaves the p-nitroaniline (pNA) group, generating a measurable color change.
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Detailed Procedure

Assay Mixture Preparation:

Prepare a buffer containing 50 mM HEPES (pH 7.8), 100 mM NaCl, 2 mM DTT, and 0.04
mg/mL Bovine Serum Albumin (BSA).
To this buffer, add the cell lysate containing Pin1 (e.g., from sonicated neutrophils) or a

defined amount of recombinant Pin1.
Add the substrate, H-Trp-Phe-Tyr-Ser(PO3H2)-Pro-Arg-pNA, to a final concentration of

approximately 720 µM to initiate the reaction [5].

Enzymatic Reaction & Detection:

The core reaction is based on the enzyme's peptidyl-prolyl isomerase activity. While Pin1 itself

does not cleave the peptide, its isomerization action makes the substrate susceptible to
cleavage by a conjugated protease (e.g., trypsin, which may be added separately in a coupled

assay system).
The para-nitroaniline (pNA) group is linked to the C-terminal arginine. Upon cleavage, the free

pNA is released, which is yellow and can be measured spectrophotometrically at 410 nm [2]
[5].

The rate of increase in absorbance at 410 nm is directly proportional to Pin1 activity in the
sample.

Handling and Storage Information

Proper handling and storage are critical for maintaining the stability of this reagent.

Aspect Recommendation

Storage
Temperature

Store as a powder at ≤ -10°C to -20°C [1] [2] [3]. In solvent, store at -80°C for 6
months or -20°C for 1 month [4].

Stability Stable at room temperature during continental US shipping [2].

Safety &
Regulations

Not classified as hazardous material (Hazmat), antibiotic, or a DEA-regulated
substance [1].
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Aspect Recommendation

Important Note This compound is for research use only and is not intended for human or
veterinary diagnosis, drug use, or any other consumer-related purpose [2] [4].

Supplier and Purchasing Information

The compound is available for research purposes from several specialty chemical suppliers. The table below

lists known suppliers; you should contact them directly for current pricing, minimum order quantities

(MOQ), and availability.

Supplier Notes

ChemImpex [1] Offers the trifluoroacetate salt form. Provides same-day shipping for in-
stock items.

MedChemExpress (MCE)
[2]

Sells the base compound. Available in various sizes (50 mg, 100 mg, 250
mg).

AbMole [4] Sells the base compound. Purity and documentation (COA, MSDS) are
available.

LookChem [3] A directory that provides access to multiple supplier options.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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